Cas no 933710-75-9 (3-(4-fluorophenylsulfonyl)propan-1-amine)

• Product Name: 3-(4-fluorophenylsulfonyl)propan-1-amine
• CAS No: 933710-75-9
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 5229548
• Update Time: 2025-11-06

3-(4-fluorophenylsulfonyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenylsulfonyl)propan-1-amine
• 1-Propanamine, 3-[(4-fluorophenyl)sulfonyl]-

• Inchi： 1S/C9H12FNO2S/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11/h2-5H,1,6-7,11H2
• InChI Key： YAANZARDVQWSEU-UHFFFAOYSA-N
• SMILES： C(N)CCS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-fluorophenylsulfonyl)propan-1-amine

Introduction to 3-(4-fluorophenylsulfonyl)propan-1-amine (CAS No. 933710-75-9)

3-(4-fluorophenylsulfonyl)propan-1-amine, identified by the Chemical Abstracts Service registry number 933710-75-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonylamine derivatives, characterized by its structural motif of a propylamine group linked to a sulfonyl group, which is further substituted with a 4-fluorophenyl moiety. The presence of the fluorine atom introduces unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structure of 3-(4-fluorophenylsulfonyl)propan-1-amine exhibits a balance of hydrophobic and hydrophilic regions, which is critical for its interaction with biological targets. The sulfonyl group, known for its strong electron-withdrawing effects, can modulate the reactivity and binding affinity of the molecule. Additionally, the fluorine substituent at the para position of the phenyl ring enhances lipophilicity while influencing metabolic stability, key factors in drug design.

In recent years, there has been a surge in research focusing on sulfonylamine derivatives due to their versatile biological activities. These compounds have shown potential in inhibiting enzymes, modulating receptor interactions, and serving as intermediates in the synthesis of more complex pharmacophores. The specific arrangement of atoms in 3-(4-fluorophenylsulfonyl)propan-1-amine positions it as a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in neurological disorders. Studies have indicated that sulfonylamine derivatives can interact with neurotransmitter receptors and ion channels, offering a basis for treating conditions such as depression, anxiety, and neurodegenerative diseases. The fluorine atom's influence on metabolic pathways further enhances its suitability for such applications by potentially prolonging its bioavailability.

Furthermore, research in cancer chemoprevention has highlighted the role of fluorinated aromatic compounds in disrupting tumor cell proliferation. The structural features of 3-(4-fluorophenylsulfonyl)propan-1-amine suggest that it may interfere with key signaling pathways involved in cancer progression, such as MAPK and PI3K/Akt pathways. Preliminary in vitro studies have demonstrated promising results in inhibiting the growth of certain cancer cell lines when exposed to this compound.

The synthesis of 3-(4-fluorophenylsulfonyl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the sulfonyl group and protection-deprotection techniques to handle reactive functional groups. Advances in catalytic methods have also enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

In terms of analytical characterization, 3-(4-fluorophenylsulfonyl)propan-1-amine is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into its molecular structure and purity, which are essential for pharmaceutical applications. Additionally, computational modeling techniques like molecular dynamics simulations are employed to predict its interactions with biological targets.

The pharmacokinetic profile of 3-(4-fluorophenylsulfonyl)propan-1-amine is another critical area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully evaluated to assess its suitability for clinical use. Animal models play a crucial role in these studies, providing valuable data on how the compound behaves within living systems before human trials can commence.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design, where computational tools are used to identify potential drug candidates based on their ability to fit into specific binding pockets of target proteins. The unique structural features of 3-(4-fluorophenylsulfonyl)propan-1-amine, particularly the presence of the fluorine atom and sulfonyl group, make it an attractive candidate for this approach.

The development pipeline for this compound includes several ongoing clinical trials aimed at evaluating its efficacy and safety in treating various conditions. Collaborative efforts between academic institutions and pharmaceutical companies are driving these studies forward, leveraging expertise from multiple disciplines including organic chemistry, pharmacology, and bioinformatics.

Economic considerations also play a significant role in the commercialization of 3-(4-fluorophenylsulfonyl)propan-1-amine. The cost-effectiveness of its synthesis and production must be balanced against potential market demand to ensure long-term viability. Regulatory approvals from agencies such as the U.S. Food and Drug Administration (FDA) are also essential before it can be widely distributed as a therapeutic agent.

Environmental impact assessments are increasingly becoming part of drug development processes due to growing concerns about sustainability. Efforts are being made to optimize synthetic routes for 3-(4-fluorophenylsulzonyl)propan-1-am ine to minimize waste generation and reduce energy consumption without compromising quality or yield.

The future prospects for this compound remain promising as research continues to uncover new applications and refine existing methodologies. Innovations in synthetic chemistry may lead to more efficient production processes, while advances in biotechnology could expand its therapeutic potential beyond current expectations.